Cas no 23897-16-7 (Dimesitylphosphine oxide)

• Product Name: Dimesitylphosphine oxide
• CAS No: 23897-16-7
• MF: C₁₈H₂₂OP
• MW: 285.340445995331
• CID: 2837213
• PubChem ID: 12637200
• Update Time: 2025-05-24

Dimesitylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• DTXSID10505218
• Bis(2,4,6-trimethyl-phenyl)phosphineoxide
• 1,3,5-trimethyl-2-(2,4,6-trimethylphenylphosphoroso)benzene
• Dimesitylphosphine oxide
• 23897-16-7
• Oxobis(2,4,6-trimethylphenyl)phosphanium
• E75095
• MFCD00418340
• OXOBIS(2,4,6-TRIMETHYLPHENYL)-??-PHOSPHANYLIUM
• Phosphine oxide, bis(2,4,6-trimethylphenyl)-
• Dimesitylphosphineoxide
• SY317528
• SCHEMBL544371
• CS-0098790
• bis(2,4,6-trimethylphenyl)phosphine oxide
• DTXCID00456028

• Inchi： 1S/C18H22OP/c1-11-7-13(3)17(14(4)8-11)20(19)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3/q+1
• InChI Key： LNKCCMXBAIKMAS-UHFFFAOYSA-N
• SMILES： [P+](C1C(C)=CC(C)=CC=1C)(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 285.140827319g/mol
• Monoisotopic Mass: 285.140827319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Dimesitylphosphine oxide

Recent Advances in the Study of Dimesitylphosphine Oxide (CAS: 23897-16-7) in Chemical Biology and Pharmaceutical Research

Dimesitylphosphine oxide (CAS: 23897-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its mesityl groups attached to a phosphoryl center, has demonstrated versatile applications in catalysis, material science, and drug development. Recent studies have explored its potential as a ligand in transition metal catalysis, its role in stabilizing reactive intermediates, and its utility in the synthesis of novel pharmaceutical agents. This research brief aims to synthesize the latest findings on Dimesitylphosphine oxide, highlighting its mechanistic insights and practical applications.

One of the most notable advancements in the study of Dimesitylphosphine oxide is its application in asymmetric catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated that this compound serves as an effective ligand for palladium-catalyzed cross-coupling reactions, enabling the synthesis of enantiomerically pure compounds with high yields and selectivity. The study attributed this performance to the steric and electronic properties of the mesityl groups, which facilitate the formation of stable catalytic intermediates. These findings open new avenues for the development of chiral pharmaceuticals, where enantioselectivity is often critical for therapeutic efficacy.

In addition to its catalytic applications, Dimesitylphosphine oxide has shown promise in stabilizing reactive phosphorus-containing intermediates. Research published in Angewandte Chemie in early 2024 revealed that the compound can act as a phosphinidene transfer agent, a property that has been leveraged in the synthesis of phosphorus-based heterocycles. These heterocycles are of particular interest in medicinal chemistry due to their potential as kinase inhibitors and antiviral agents. The study also highlighted the compound's low toxicity and high stability under physiological conditions, making it a viable candidate for further pharmaceutical development.

Another significant area of research involves the use of Dimesitylphosphine oxide in the development of novel drug delivery systems. A recent investigation in Advanced Materials demonstrated that the compound can be incorporated into polymeric nanoparticles to enhance their stability and drug-loading capacity. The study reported that nanoparticles functionalized with Dimesitylphosphine oxide exhibited improved pharmacokinetic profiles, including prolonged circulation times and targeted delivery to tumor tissues. These results suggest that the compound could play a pivotal role in the next generation of nanomedicines, particularly for cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Dimesitylphosphine oxide. A 2023 review in Chemical Reviews emphasized the need for more efficient synthetic routes to produce the compound in high purity and yield. Additionally, further studies are required to fully elucidate its mechanism of action in various biological systems. Nevertheless, the growing body of research underscores the potential of Dimesitylphosphine oxide as a multifaceted tool in chemical biology and pharmaceutical science.

In conclusion, recent studies on Dimesitylphosphine oxide (CAS: 23897-16-7) have illuminated its diverse applications in catalysis, medicinal chemistry, and drug delivery. Its unique structural features and functional versatility make it a valuable asset in the development of new therapeutic agents and materials. As research in this area continues to evolve, it is anticipated that Dimesitylphosphine oxide will play an increasingly prominent role in addressing some of the most pressing challenges in the chemical and pharmaceutical industries.